Cas no 49563-66-8 (PYRIDINIUM, 1-(2-CARBOXYETHYL)-4-METHYL-, BROMIDE)

• Product Name: PYRIDINIUM, 1-(2-CARBOXYETHYL)-4-METHYL-, BROMIDE
• CAS No: 49563-66-8
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 3515475
• PubChem ID: 12258092
• Update Time: 2025-06-12

PYRIDINIUM, 1-(2-CARBOXYETHYL)-4-METHYL-, BROMIDE Chemical and Physical Properties

Names and Identifiers

• PYRIDINIUM, 1-(2-CARBOXYETHYL)-4-METHYL-, BROMIDE
• 1-(2-carboxyethyl)-4-methylpyridin-1-ium bromide
• 49563-66-8
• 3-(4-methylpyridin-1-ium-1-yl)propanoic acid;bromide
• 1-(2-carboxyethyl)-4-methylpyridin-1-iumbromide
• NS-03548
• MFCD11604795
• 1-(2-Carboxyethyl)-4-methylpyridinium bromide
• starbld0047737
• AKOS016352763

• Inchi： 1S/C9H11NO2.BrH/c1-8-2-5-10(6-3-8)7-4-9(11)12;/h2-3,5-6H,4,7H2,1H3;1H
• InChI Key： WPYBFCGHCBURBU-UHFFFAOYSA-N
• SMILES： C1[N+](CCC(O)=O)=CC=C(C)C=1.[Br-]

Computed Properties

• Exact Mass: 245.00514Da
• Monoisotopic Mass: 245.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.2Ų

Additional information on PYRIDINIUM, 1-(2-CARBOXYETHYL)-4-METHYL-, BROMIDE

1-(2-Carboxyethyl)-4-Methylpyridinium Bromide (CAS No. 49563-66-8): An Overview

1-(2-Carboxyethyl)-4-methylpyridinium bromide (CAS No. 49563-66-8) is a quaternary ammonium salt that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as PYRIDINIUM, 1-(2-CARBOXYETHYL)-4-METHYL-, BROMIDE, is characterized by its unique chemical structure and versatile applications. In this article, we will delve into the properties, synthesis, and potential uses of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 1-(2-carboxyethyl)-4-methylpyridinium bromide is C₉H₁₂NO₂Br, with a molecular weight of approximately 238.10 g/mol. The compound features a pyridinium ring substituted with a carboxyethyl group and a methyl group, making it an interesting subject for various scientific investigations. The presence of the bromide ion as the counterion adds to its stability and solubility in polar solvents.

One of the key areas of research involving 1-(2-carboxyethyl)-4-methylpyridinium bromide is its potential as an antimicrobial agent. Recent studies have shown that quaternary ammonium compounds (QACs) exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting the bacterial cell membrane, leading to cell death. This property makes 1-(2-carboxyethyl)-4-methylpyridinium bromide a promising candidate for developing new antimicrobial agents.

In addition to its antimicrobial properties, 1-(2-carboxyethyl)-4-methylpyridinium bromide has been explored for its potential in drug delivery systems. The carboxylic acid group in the molecule can be utilized for conjugation with other therapeutic agents, enhancing their solubility and bioavailability. This is particularly relevant in the development of targeted drug delivery systems, where precise control over the release and distribution of drugs is crucial.

The synthesis of 1-(2-carboxyethyl)-4-methylpyridinium bromide typically involves several steps. One common method starts with the reaction of 4-methylpyridine with 2-bromoacetic acid in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting product is then treated with hydrobromic acid to form the quaternary ammonium salt. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 1-(2-carboxyethyl)-4-methylpyridinium bromide are also noteworthy. It is a white crystalline solid that is highly soluble in water and other polar solvents. Its melting point is around 170-175°C, and it has a pKa value that reflects its acidic nature due to the carboxylic acid group. These properties make it suitable for various applications in analytical chemistry, where it can be used as a reagent or standard.

In the context of environmental science, 1-(2-carboxyethyl)-4-methylpyridinium bromide has been studied for its biodegradability and environmental impact. While QACs are generally considered persistent in the environment, recent research has shown that certain modifications to their structure can enhance their biodegradability. This is an important consideration for developing more sustainable chemical products that minimize environmental harm.

The potential therapeutic applications of 1-(2-carboxyethyl)-4-methylpyridinium bromide extend beyond antimicrobial and drug delivery systems. Studies have explored its use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and modulate specific receptors makes it a candidate for further investigation in neuropharmacology.

In conclusion, 1-(2-carboxyethyl)-4-methylpyridinium bromide (CAS No. 49563-66-8) is a multifaceted compound with a wide range of potential applications in various scientific fields. Its unique chemical structure and properties make it an interesting subject for ongoing research, particularly in areas such as antimicrobial agents, drug delivery systems, and neuropharmacology. As new studies continue to uncover its potential benefits and mechanisms of action, PYRIDINIUM, 1-(2-CARBOXYETHYL)-4-METHYL-, BROMIDE is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.